5-(4-fluorophenyl)-2-(4-methoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one 5-(4-fluorophenyl)-2-(4-methoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC15659414
InChI: InChI=1S/C18H14FN3O2S/c1-24-14-8-4-12(5-9-14)17-20-18-22(21-17)16(23)10-15(25-18)11-2-6-13(19)7-3-11/h2-9,15H,10H2,1H3
SMILES:
Molecular Formula: C18H14FN3O2S
Molecular Weight: 355.4 g/mol

5-(4-fluorophenyl)-2-(4-methoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one

CAS No.:

Cat. No.: VC15659414

Molecular Formula: C18H14FN3O2S

Molecular Weight: 355.4 g/mol

* For research use only. Not for human or veterinary use.

5-(4-fluorophenyl)-2-(4-methoxyphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one -

Specification

Molecular Formula C18H14FN3O2S
Molecular Weight 355.4 g/mol
IUPAC Name 5-(4-fluorophenyl)-2-(4-methoxyphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
Standard InChI InChI=1S/C18H14FN3O2S/c1-24-14-8-4-12(5-9-14)17-20-18-22(21-17)16(23)10-15(25-18)11-2-6-13(19)7-3-11/h2-9,15H,10H2,1H3
Standard InChI Key GLPCVPWMLOZFSE-UHFFFAOYSA-N
Canonical SMILES COC1=CC=C(C=C1)C2=NN3C(=O)CC(SC3=N2)C4=CC=C(C=C4)F

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The compound’s scaffold consists of a bicyclic system merging a 1,2,4-triazole ring with a 1,3-thiazine moiety, forming a [5,1-b] fused framework. The triazole ring contributes aromatic stability and hydrogen-bonding capacity, while the thiazine component introduces conformational flexibility and electron-rich regions . The 4-fluorophenyl group at position 5 and the 4-methoxyphenyl group at position 2 are critical for modulating electronic and steric properties. Fluorine’s electronegativity enhances metabolic stability and membrane permeability, whereas the methoxy group’s electron-donating nature influences resonance interactions and solubility .

Table 1: Key Molecular Descriptors

PropertyValue/Description
Molecular FormulaC₁₈H₁₄FN₃O₂S
Molecular Weight355.39 g/mol
Boiling Point (predicted)568.9 °C
Density (predicted)1.42 g/cm³
Topological Polar Surface Area78.6 Ų

Synthetic Methodologies

Cyclocondensation Strategies

Synthesis typically involves cyclocondensation reactions between appropriately substituted precursors. A common route begins with the formation of the thiazine ring via reaction of thiourea derivatives with α,β-unsaturated ketones, followed by triazole annulation using hydrazine derivatives . For example, aminolysis of 2-aryl-5-R-5,6-dihydro-7H- triazolo[5,1-b][1,thiazin-7-ones has been reported as a key step in functionalizing the core structure .

Optimization Challenges

Yield optimization requires precise control over reaction conditions:

  • Temperature: Elevated temperatures (80–120°C) promote ring closure but risk decomposition.

  • Catalysts: Lewis acids like ZnCl₂ enhance regioselectivity during triazole formation.

  • Solvents: Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited aqueous solubility due to its hydrophobic aryl groups but demonstrates improved solubility in organic solvents like dichloromethane and acetone. The methoxy group enhances solubility in alcohols, while the fluorine atom reduces susceptibility to oxidative degradation .

Spectroscopic Characterization

  • ¹H NMR: Distinct signals for thiazine protons (δ 3.8–4.2 ppm), triazole protons (δ 7.1–7.3 ppm), and aromatic substituents (δ 6.8–7.6 ppm).

  • IR: Stretching vibrations at 1680 cm⁻¹ (C=O), 1240 cm⁻¹ (C-F), and 1020 cm⁻¹ (C-O-C).

Biological Activity and Mechanistic Insights

Putative Targets and Mechanisms

While direct pharmacological data for this compound remains limited, structural analogs exhibit activity against:

  • Kinase Enzymes: Inhibition of tyrosine kinases via π-π stacking with ATP-binding pockets.

  • Microbial Targets: Disruption of bacterial cell wall synthesis through D-alanyl-D-alanine ligase interaction.

Table 2: Comparative Bioactivity of Analogues

Compound ModificationActivity Profile
4-Chlorophenyl substituentEnhanced antibacterial potency
3-Fluorophenyl isomerReduced cytotoxicity
Naphthalenyl substitutionImproved kinase inhibition

Applications and Future Directions

Pharmaceutical Development

The compound’s balanced lipophilicity and electronic profile make it a candidate for:

  • Anticancer Agents: Targeting protein kinases overexpressed in solid tumors.

  • Antimicrobials: Combating multidrug-resistant Gram-positive pathogens.

Comparative Analysis with Structural Analogues

Substituent-Driven Property Modulation

Replacing the 4-methoxyphenyl group with bulkier substituents (e.g., naphthalenyl) increases steric hindrance, altering binding kinetics but reducing solubility. Conversely, electron-withdrawing groups (e.g., nitro) enhance reactivity toward nucleophilic attack but may compromise metabolic stability .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator